![molecular formula C19H24N4O B2489682 N-(4-ethylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide CAS No. 2178771-27-0](/img/structure/B2489682.png)
N-(4-ethylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide, commonly known as EPPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and drug development. EPPC belongs to the class of piperidine carboxamides and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
Inhibitors of Soluble Epoxide Hydrolase
Thalji et al. (2013) identified N-(4-ethylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide derivatives as potent inhibitors of soluble epoxide hydrolase (sEH) through high-throughput screening. These compounds showed significant potential in modulating inflammatory processes and could be beneficial in treating diseases with underlying inflammatory components. Their study underscores the role of these derivatives in exploring therapeutic avenues for conditions where sEH plays a pivotal role (Thalji et al., 2013).
Antimicrobial Activity
The antimicrobial properties of this compound derivatives have been explored through the synthesis and evaluation of new compounds. Fandaklı et al. (2012) conducted research on derivatives that showed promising antimicrobial activity against various microorganisms. The findings from their studies suggest potential applications of these compounds in developing new antimicrobial agents, highlighting their significance in addressing antibiotic resistance and infection control (Fandaklı et al., 2012).
Anti-Acetylcholinesterase Activity
Research into the anti-acetylcholinesterase (AChE) activity of this compound derivatives has shown potential for the development of new therapeutic agents for neurodegenerative diseases, such as Alzheimer's. Sugimoto et al. (1990) synthesized and evaluated a series of derivatives, finding that modifications to the benzamide moiety significantly increased activity. This work suggests the importance of these compounds in the search for novel treatments targeting AChE as a way to ameliorate symptoms of dementia and Alzheimer's disease (Sugimoto et al., 1990).
properties
IUPAC Name |
N-(4-ethylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O/c1-3-15-7-9-17(10-8-15)20-19(24)16-5-4-12-23(13-16)18-11-6-14(2)21-22-18/h6-11,16H,3-5,12-13H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYNZXUCHABHDTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.